N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide

• Molecular Formula: C20H23Cl2N3O3S
• Molecular Weight: 456.4 g/mol
• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide
• InChI: InChI=1S/C20H23Cl2N3O3S/c1-29(27,28)25(19-12-17(21)11-18(22)13-19)15-20(26)24-9-7-23(8-10-24)14-16-5-3-2-4-6-16/h2-6,11-13H,7-10,14-15H2,1H3
• InChI Key: LMEJVKIOPQBICS-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC(=O)N1CCN(CC1)CC2=CC=CC=C2)C3=CC(=CC(=C3)Cl)Cl

Description

N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit various pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide is not fully understood. However, it has been shown to act as a selective antagonist of the dopamine D3 receptor. This receptor is involved in the regulation of mood, motivation, and reward. By blocking the D3 receptor, N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide may modulate the activity of the mesolimbic dopamine system, which is implicated in the development of addiction and other psychiatric disorders.
Biochemical and Physiological Effects
N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide has been shown to produce a range of biochemical and physiological effects. In animal studies, it has been found to reduce locomotor activity, increase social interaction, and decrease anxiety-like behavior. N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and methamphetamine. These effects suggest that N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide may have potential therapeutic applications in the treatment of addiction and psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide has several advantages for lab experiments. It is a highly selective antagonist of the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide is also relatively stable and can be easily synthesized in large quantities. However, its limitations include the lack of selectivity for other dopamine receptor subtypes and the potential for off-target effects.

Future Directions

There are several future directions for the study of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide. One area of research is the development of more selective and potent D3 receptor antagonists. Another area of research is the investigation of the potential therapeutic applications of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide in the treatment of addiction and psychiatric disorders. Additionally, the role of the D3 receptor in various physiological and pathological processes, such as obesity and Parkinson's disease, warrants further investigation.
Conclusion
In conclusion, N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It exhibits various pharmacological properties and has been investigated for its potential use in the treatment of addiction and psychiatric disorders. N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide is a highly selective antagonist of the dopamine D3 receptor and has several advantages for lab experiments. However, further research is needed to fully understand the mechanism of action and potential therapeutic applications of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide.

Synthesis Methods

The synthesis of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide involves the reaction of 3,5-dichloroaniline with 4-benzylpiperazine in the presence of acetic anhydride and triethylamine. The resulting intermediate is then treated with methanesulfonyl chloride to yield the final product. The synthesis of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide has been optimized to obtain high yields and purity.

Scientific Research Applications

N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit various pharmacological properties, including antidepressant, anxiolytic, and antipsychotic effects. N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(3,5-dichlorophenyl)methanesulfonamide has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.